Cas no 851801-76-8 (1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one)

• Product Name: 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
• CAS No: 851801-76-8
• MF: C₁₉H₁₉ClN₂O₂S
• MW: 374.884362459183
• CID: 5929023
• PubChem ID: 5222934
• Update Time: 2025-05-30

1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
• 1-(2-((4-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one
• 1-Propanone, 1-[2-[[(4-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-phenoxy-
• 1-[2-[(4-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxypropan-1-one
• AKOS024588841
• F0630-0711
• 851801-76-8
• 1-(2-{[(4-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one

• Inchi： 1S/C19H19ClN2O2S/c1-14(24-17-5-3-2-4-6-17)18(23)22-12-11-21-19(22)25-13-15-7-9-16(20)10-8-15/h2-10,14H,11-13H2,1H3
• InChI Key： DTVSDLPMBJHNSS-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(Cl)C=C2)=NCC1)(=O)C(OC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 374.0855767g/mol
• Monoisotopic Mass: 374.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 518.5±60.0 °C(Predicted)
• pka: 1.46±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one

Introduction to 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one (CAS No. 851801-76-8)

The compound 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one, identified by its CAS number 851801-76-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 4-chlorophenylmethylsulfanyl group and an imidazole ring system contributes to its distinctive chemical properties, making it a promising candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating imidazole moieties. Imidazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one not only enhances its interactions with biological targets but also opens up new avenues for structural optimization.

The 4-chlorophenylmethylsulfanyl substituent plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. Chlorophenyl groups are frequently incorporated into drug molecules due to their ability to improve binding affinity and metabolic stability. The sulfur atom in the sulfanyl group further enhances the compound's solubility and bioavailability, which are critical factors for effective drug delivery.

Recent studies have highlighted the importance of imidazole-based compounds in the treatment of various diseases. For instance, imidazole derivatives have been shown to inhibit the activity of certain enzymes and receptors involved in cancer progression. The structural motif of 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one aligns well with this trend, suggesting its potential as an anti-cancer agent. Preliminary computational studies indicate that this compound can effectively interact with target proteins, leading to inhibitory effects on key pathways involved in tumor growth and metastasis.

Beyond its anti-cancer potential, this compound also exhibits promising anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The ability of imidazole derivatives to modulate inflammatory pathways has been well-documented in literature. The unique combination of functional groups in 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one suggests that it may interfere with inflammatory mediators such as cytokines and chemokines, thereby alleviating symptoms associated with inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex core structure efficiently. These methodologies not only enhance the scalability of production but also minimize unwanted side reactions.

In conclusion, 1-(2-{(4-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxypropan-1-one (CAS No. 851801-76-8) represents a significant advancement in pharmaceutical chemistry with potential applications in oncology and anti-inflammatory therapy. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. Further research is warranted to fully elucidate its mechanism of action and explore its clinical efficacy.